Cas no 52218-19-6 (3-Methoxy-2',4',6',4-tetrahydroxychalcone)

• Product Name: 3-Methoxy-2',4',6',4-tetrahydroxychalcone
• CAS No: 52218-19-6
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 367617
• PubChem ID: 103608
• Update Time: 2025-06-11

3-Methoxy-2',4',6',4-tetrahydroxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(4-hydroxy-3-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)-
• 2',4,4',6'-tetrahydroxy-3-methoxychalcone
• 3-(4-hydroxy-3-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• 2',4',6',4-Tetrahydroxy-3-methoxydihydrochalcone
• 52218-19-6
• DTXSID20966593
• 3-methoxy-2',4',6',4-tetrahydroxychalcone
• EINECS 257-749-3
• 3-Methoxy-2',4',6',4-tetrahydroxychalcone

• Inchi： 1S/C16H14O6/c1-22-15-6-9(2-4-11(15)18)3-5-12(19)16-13(20)7-10(17)8-14(16)21/h2-8,17-18,20-21H,1H3
• InChI Key： WQWVIIRCVOZVPN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C=CC(C2C(=CC(=CC=2O)O)O)=O)=C1)O

Computed Properties

• Exact Mass: 302.07902
• Monoisotopic Mass: 302.079038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 85
• XLogP3: nothing
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: No date available
• Density: 1.5±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 556.4±50.0 °C at 760 mmHg
• Flash Point: 209.4±23.6 °C
• Refractive Index: 1.712
• PSA: 107.22
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

3-Methoxy-2',4',6',4-tetrahydroxychalcone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on 3-Methoxy-2',4',6',4-tetrahydroxychalcone

Introduction to 3-Methoxy-2',4',6',4-tetrahydroxychalcone (CAS No. 52218-19-6)

3-Methoxy-2',4',6',4-tetrahydroxychalcone, identified by the Chemical Abstracts Service (CAS) number 52218-19-6, is a naturally occurring flavonoid derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the chalcone class of flavonoids, which are known for their diverse biological activities and potential therapeutic applications. The structural features of 3-Methoxy-2',4',6',4-tetrahydroxychalcone, characterized by the presence of multiple hydroxyl and methoxy groups, contribute to its unique chemical properties and biological interactions.

The chemical structure of 3-Methoxy-2',4',6',4-tetrahydroxychalcone consists of a central benzene ring fused with an α,β-unsaturated carbonyl group, typical of chalcones. The substitution pattern, including the methoxy group at the 3-position and hydroxyl groups at the 2', 4', and 6' positions, enhances its reactivity and biological significance. This configuration allows the compound to engage in various biochemical pathways, making it a promising candidate for further investigation in drug discovery and natural product research.

Recent studies have highlighted the potential of 3-Methoxy-2',4',6',4-tetrahydroxychalcone in modulating inflammatory responses and antioxidant mechanisms. Flavonoids, in general, are well-documented for their ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory enzymes. The multifaceted hydroxyl groups in 3-Methoxy-2',4',6',4-tetrahydroxychalcone contribute to its potent antioxidant activity, which is crucial for preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its antioxidant properties, preliminary research suggests that 3-Methoxy-2',4',6',4-tetrahydroxychalcone may exhibit anti-cancer effects. The compound has been shown to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and inhibiting key signaling pathways involved in tumor growth. These findings align with the broader understanding that flavonoids can selectively target cancer cells while minimizing toxicity to healthy tissues. The presence of multiple hydroxyl groups enhances its ability to interact with biological targets, potentially making it a valuable component in combinatorial therapies.

The pharmacokinetic profile of 3-Methoxy-2',4',6',4-tetrahydroxychalcone is another area of interest. Due to its molecular structure, the compound exhibits moderate solubility in both water and lipids, which facilitates its absorption and distribution within the body. However, further studies are needed to optimize its bioavailability and ensure efficient delivery to target sites. Advances in drug formulation techniques may help overcome existing challenges and enhance the therapeutic potential of this flavonoid derivative.

From a natural product perspective, 3-Methoxy-2',4',6',4-tetrahydroxychalcone is primarily found in certain plant species, particularly those belonging to the genus *Sophora*. These plants have been traditionally used in various medicinal systems for their health-promoting properties. The isolation and characterization of this compound provide insights into the bioactive constituents responsible for these traditional uses. Modern phytochemical approaches are being employed to explore additional sources and analogs of 3-Methoxy-2',4',6','tetrahydroxychalcone, which could lead to novel derivatives with enhanced pharmacological properties.

The synthesis of 3-Methoxy-2,' 4' , 6' , 4 - tetrahydroxychalcone is another active area of research. Chemists have developed several synthetic routes to produce this compound in laboratory settings, including biotechnological methods that utilize enzymatic catalysis for higher efficiency and sustainability. These synthetic strategies not only facilitate access to pure samples for research purposes but also contribute to the development of cost-effective production methods for potential therapeutic applications.

Future directions in the study of 3-Methoxy-2,' 4' , 6' , 4 - tetrahydroxychalcone include exploring its role in metabolic disorders and neuroprotection. Emerging evidence suggests that flavonoids can influence metabolic pathways by modulating enzyme activities and gene expression related to glucose metabolism and lipid homeostasis. Furthermore, their neuroprotective effects make them attractive candidates for investigating age-related neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In conclusion,3 - Methoxy - 2' , 4' , 6' , 4 - tetrahydroxychalcone (CAS No. 52218 - 19 - 6) represents a promising natural product with significant therapeutic potential. Its unique chemical structure, coupled with its demonstrated biological activities, positions it as a valuable compound for further research in pharmaceutical sciences. As scientific understanding continues to evolve,3 - Methoxy - 2' , 4' , 6' , 4 - tetrahydroxychalcone is likely to play an increasingly important role in developing novel treatments for various human diseases.